![molecular formula C7H14O3 B169874 Methyl pentyl carbonate CAS No. 183013-07-2](/img/structure/B169874.png)
Methyl pentyl carbonate
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Overview
Description
Methyl pentyl carbonate is an organic compound that is commonly used in various fields, including the pharmaceutical, cosmetic, and food industries. It is a clear, colorless liquid with a fruity odor and is also known as MPC. This compound has gained significant attention due to its unique properties, making it a valuable ingredient in many products.
Mechanism of Action
The mechanism of action of Methyl pentyl carbonate is not well understood. However, it is believed to interact with the olfactory receptors in the nose, resulting in a fruity odor.
Biochemical and Physiological Effects:
This compound has not been found to have any significant biochemical or physiological effects. However, it is considered safe for use in various products.
Advantages and Limitations for Lab Experiments
Methyl pentyl carbonate has several advantages when used in lab experiments. It is a stable compound that does not react with other chemicals, making it easy to handle. Additionally, it is readily available and affordable. However, it has some limitations, including its limited solubility in water and its low boiling point.
Future Directions
There are several future directions for the use of Methyl pentyl carbonate. One potential application is in the development of new fragrances for the cosmetic industry. It could also be used as a flavoring agent in the food industry. Additionally, further research could be conducted to better understand its mechanism of action and potential physiological effects.
Conclusion:
In conclusion, this compound is a valuable compound with various applications in the pharmaceutical, cosmetic, and food industries. Its unique properties make it an excellent ingredient in many products. While further research is needed to fully understand its mechanism of action and potential physiological effects, it is considered safe for use in various products.
Synthesis Methods
Methyl pentyl carbonate can be synthesized by the reaction of pentanol and dimethyl carbonate in the presence of a catalyst. The reaction takes place at a temperature of 80-100°C and atmospheric pressure. The resulting product is then purified by distillation.
Scientific Research Applications
Methyl pentyl carbonate has been extensively studied for its various applications. It has been used as a flavoring agent in the food industry due to its fruity odor. It is also used in the cosmetic industry as a fragrance ingredient in various products, including perfumes, lotions, and shampoos. Additionally, it has been used as an active ingredient in some pharmaceutical products.
properties
CAS RN |
183013-07-2 |
---|---|
Molecular Formula |
C7H14O3 |
Molecular Weight |
146.18 g/mol |
IUPAC Name |
methyl pentyl carbonate |
InChI |
InChI=1S/C7H14O3/c1-3-4-5-6-10-7(8)9-2/h3-6H2,1-2H3 |
InChI Key |
PAQGTCFSKWUKHW-UHFFFAOYSA-N |
SMILES |
CCCCCOC(=O)OC |
Canonical SMILES |
CCCCCOC(=O)OC |
synonyms |
Methyl pentyl carbonate |
Origin of Product |
United States |
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